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Compound of Interest

Compound Name: Edoxaban-d6

Cat. No.: B570406 Get Quote

Edoxaban-d6: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Edoxaban-d6, a deuterated internal

standard essential for the accurate quantification of the direct oral anticoagulant, edoxaban.

This document covers its suppliers, safety information, and detailed experimental protocols for

its use in bioanalytical assays.

Edoxaban-d6: Suppliers and Physical Properties
Edoxaban-d6 is available from several reputable suppliers, ensuring its accessibility for

research and development purposes. Below is a summary of key information.
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Supplier CAS Number
Molecular
Formula

Molecular
Weight

Purity

Cayman

Chemical[1]
1304701-57-2

C24H24D6ClN7

O4S
554.1 g/mol

≥99% deuterated

forms (d1-d6)[1]

Simson Pharma

Limited[2]
1304701-57-2

C24H24D6ClN7

O4S
554.10 g/mol

Not specified;

Certificate of

Analysis

provided[2]

Amzeal

Research[3]
1304701-57-2

C24H24D6ClN7

O4S
554.1 g/mol Not specified

LGC

Standards[4]
1304701-57-2

C24H24D6ClN7

O4S
554.09 g/mol >95% (HPLC)[4]

MedChemExpres

s[5]
Not specified Not specified Not specified Not specified

ChemicalBook[6] Not specified Not specified Not specified Not specified

Material Safety Data Sheet (MSDS) Summary
The following is a summary of the key safety information for Edoxaban-d6, primarily based on

the Material Safety Data Sheet provided by Cayman Chemical.[7] For complete safety

information, please refer to the full MSDS from your supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/25760/edoxaban-d6
https://www.caymanchem.com/product/25760/edoxaban-d6
https://www.simsonpharma.com/product/edoxaban-d6
https://www.simsonpharma.com/product/edoxaban-d6
https://www.amzeals.com/edoxaban-d6
https://www.lgcstandards.com/PS/en/Edoxaban-d6/p/TRC-E555522
https://www.lgcstandards.com/PS/en/Edoxaban-d6/p/TRC-E555522
https://www.medchemexpress.com/edoxaban.html
https://m.chemicalbook.com/ProdSupplierGNCB63163409_EN.htm
https://www.benchchem.com/product/b570406?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/25760m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section Summary of Key Information

Hazards Identification

Harmful if swallowed, in contact with skin, or if

inhaled. Causes skin and serious eye irritation.

May cause damage to organs through

prolonged or repeated exposure.[7]

First-Aid Measures

Inhalation: Move to fresh air. Skin Contact:

Immediately wash with soap and water. Eye

Contact: Rinse with running water for several

minutes. Ingestion: Immediately call a doctor.[7]

Handling and Storage
Ensure good ventilation. Avoid inhalation, and

contact with eyes and skin. Store at -20°C.[8][9]

Personal Protection
Wear safety goggles, protective gloves, and

impervious clothing.[9][10]

Disposal
Dispose of as hazardous waste in accordance

with local, state, and federal regulations.[10]

Experimental Protocols: Quantification of Edoxaban
using Edoxaban-d6
Edoxaban-d6 is primarily used as an internal standard for the quantification of edoxaban in

biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation: Protein Precipitation
A common and efficient method for extracting edoxaban from plasma or serum is protein

precipitation.
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Sample Preparation Workflow

100 µL Plasma/Serum Sample

Add Edoxaban-d6 (Internal Standard)

Add 375 µL Acetonitrile with 1% Formic Acid

Vortex Mix

Centrifuge

Collect Supernatant

Inject into LC-MS/MS

Click to download full resolution via product page

Caption: A typical protein precipitation workflow for preparing plasma or serum samples for

edoxaban quantification.

LC-MS/MS Method Parameters
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The following table summarizes typical parameters for the chromatographic separation and

mass spectrometric detection of edoxaban and Edoxaban-d6.

Parameter Recommended Conditions

Chromatography

Column
C18 reverse-phase column (e.g., Chromolith

C18, 100 mm x 4.6 mm, 5 µm)[11]

Mobile Phase A 0.1% Formic Acid in Water[12]

Mobile Phase B Acetonitrile[12]

Gradient Linear gradient from 5% B to 98% B[12]

Flow Rate 0.6 mL/min[12]

Injection Volume 1 µL[12]

Column Temperature 50°C[12]

Mass Spectrometry

Ionization Mode Positive Electrospray Ionization (ESI+)

Monitored Transitions

Edoxaban: Specific m/z transitions to be

optimizedEdoxaban-d6: Specific m/z transitions

to be optimized

Collision Energy To be optimized for specific instrument

Dwell Time To be optimized for specific instrument

Quantitative Data and Method Validation
Bioanalytical methods using Edoxaban-d6 as an internal standard have been validated

according to regulatory guidelines. Key performance characteristics are summarized below.
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Validation Parameter Typical Performance

Calibration Range 1 - 500 ng/mL in human plasma[13]

Lower Limit of Quantification (LLOQ) 1 ng/mL in human plasma[13]

Intra- and Inter-assay Precision ≤15% Coefficient of Variation (CV)[13]

Accuracy Within ±15% of the nominal concentration[13]

Recovery >85%[13]

Mechanism of Action: Inhibition of the Coagulation
Cascade
Edoxaban, the non-deuterated analyte, is a direct inhibitor of Factor Xa (FXa). FXa is a critical

enzyme in the coagulation cascade, a series of enzymatic reactions that leads to the formation

of a blood clot. By inhibiting FXa, edoxaban prevents the conversion of prothrombin to

thrombin, thereby reducing the formation of fibrin and preventing thrombosis.[14][15][16]
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Caption: The coagulation cascade, highlighting the central role of Factor Xa and its inhibition by

edoxaban.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b570406#edoxaban-d6-supplier-and-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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